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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentylacetylene, also known as ethynylcyclopentane, is a cycloalkane derivative with
emerging applications in pharmaceutical synthesis and materials science. As with any chemical
substance, a thorough understanding of its potential hazards is paramount for ensuring safe
handling and use in research and development settings. This technical guide provides a
comprehensive overview of the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) hazard classification for cyclopentylacetylene. The information herein is
compiled from various safety data sheets and chemical databases to offer a detailed resource
for laboratory personnel.

GHS Hazard Classification Summary

Cyclopentylacetylene is classified under the GHS as a substance with physical and health
hazards. The primary classifications are as a highly flammable liquid and as harmful if
swallowed. Some sources also indicate potential for skin and eye irritation.[1][2][3][4]

GHS Label Elements

The GHS label for cyclopentylacetylene includes the following elements:

e Pictograms:
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l».Flame pictogram GHS02: Flame[2][5]

e Exclamation mark pictogram GHS07: Exclamation Mark[2][5]

» Signal Word:Danger[2][5][6]

e Hazard Statements:

[¢]

[¢]

o

o

[¢]

H225: Highly flammable liquid and vapor.[2][5][7]

H302: Harmful if swallowed.[2][5][6]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3]

o Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety data sheets for

cyclopentylacetylene. These statements cover prevention, response, storage, and disposal

measures. Key precautionary statements include:

o

Prevention: P210 (Keep away from heat, hot surfaces, sparks, open flames and other
ignition sources. No smoking), P233 (Keep container tightly closed), P240 (Ground and
bond container and receiving equipment), P241 (Use explosion-proof
electrical/ventilating/lighting equipment), P242 (Use non-sparking tools), P243 (Take
action to prevent static discharges), P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray), P264 (Wash skin thoroughly after handling), P270 (Do
not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-
ventilated area), and P280 (Wear protective gloves/protective clothing/eye protection/face
protection).[3][5]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell), P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower), P304+P340 (IF INHALED: Remove person to
fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse
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cautiously with water for several minutes. Remove contact lenses, if present and easy to
do. Continue rinsing), and P370+P378 (In case of fire: Use dry sand, dry chemical or
alcohol-resistant foam to extinguish).[3]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed) and
P403+P235 (Store in a well-ventilated place. Keep cool).[3]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3]

Quantitative Data on Hazards

While specific experimental data for some hazard classifications of cyclopentylacetylene are
not readily available in the public domain, the following table summarizes the known
guantitative data and provides estimates based on structurally similar compounds where direct
data is absent.

Hazard
. Parameter Value Source/Method
Classification
Flammability Flash Point 1°C (34°F) [718]
Flammability Limits No data available -
Autoignition .
No data available -
Temperature

No specific data
o available. Classified
Acute Toxicity Oral LD50 [2][5]
as Category 4 (300 <

LD50 < 2000 mg/kg).

Skin o ) Causes skin irritation Based on supplier
) o Irritation Potential
Corrosion/Irritation (Category 2).[3] safety data sheets.

_ Causes serious eye _
Serious Eye o ] o Based on supplier
o Irritation Potential irritation (Category 2).
Damage/Irritation safety data sheets.

[3]4]

Experimental Protocols
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The GHS classifications are based on standardized experimental protocols, primarily those
established by the Organisation for Economic Co-operation and Development (OECD) and
ASTM International. While specific test reports for cyclopentylacetylene are not publicly
available, this section outlines the methodologies for the relevant hazard classifications.

Flammability Testing

The determination of the flammability of a liquid is crucial for its GHS classification.
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Autoignition Temperature

Flammability Limits (LEL/UEL)

WAl A ASTM E681 Test Method LEL and UEL Determined

Preparation

Flash Point Determination

. Closed-Cup Method :
Sample Preparation (e.g., Pensky-Martens) Flash Point Recorded
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Sighting Study
(single animal per dose level)

Main Study
(group of animals at selected dose)

Observation Period
(clinical signs, mortality)

GHS Category Determination

LD50 Estimate

Test Substance

OECD 404 OECD 405
(Dermal Application) (Ocular Instillation)

l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

